N-(3,4-dimethoxyphenyl)-2-((3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-yl)thio)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[3-(3,5-dimethylpyrazol-1-yl)pyrazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H21N5O3S/c1-12-9-13(2)24(23-12)18-19(21-8-7-20-18)28-11-17(25)22-14-5-6-15(26-3)16(10-14)27-4/h5-10H,11H2,1-4H3,(H,22,25)
• InChI Key: RHMCXCBFNVLFFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC=CN=C2SCC(=O)NC3=CC(=C(C=C3)OC)OC)C
• Molecular Formula: C19H21N5O3S
• Molecular Weight: 399.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-((3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H21N5O3S and its molecular weight is 399.47. The purity is usually 95%.
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Scientific Research Applications

Coordination Chemistry

Pyrazole-acetamide derivatives have been synthesized and used to construct coordination complexes with Co(II) and Cu(II) ions. These complexes exhibit significant antioxidant activity, highlighting the potential of such compounds in developing antioxidant agents. The study demonstrates the effect of hydrogen bonding on the self-assembly process of these complexes, which could be relevant for designing new materials with specific properties (Chkirate et al., 2019).

Heterocyclic Synthesis

The synthesis of new heterocyclic compounds incorporating antipyrine moiety has been reported, indicating the versatility of pyrazole-acetamide structures in heterocyclic chemistry. These compounds are expected to exhibit high biological activity against various microorganisms, suggesting their potential use in developing new antimicrobial agents (Aly et al., 2011).

Biological Activities

N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives have been synthesized and evaluated for their analgesic activities. The incorporation of the pyrazole moiety into thiazole derivatives highlights the potential of such compounds in developing new analgesic agents (Saravanan et al., 2011).